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Compound of Interest

Compound Name: Boc-ala-ala-pna

Cat. No.: B1277752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for N-a-t-Boc-L-
alanyl-L-alanine p-nitroanilide (Boc-ala-ala-pna), a chromogenic substrate widely used in
biochemical assays for the detection of serine protease activity. This document is intended for
laboratory personnel and drug development professionals who handle this compound.

Chemical and Physical Properties

Boc-ala-ala-pna is a synthetic dipeptide derivative. The t-butyloxycarbonyl (Boc) protecting
group on the N-terminus increases its stability, while the p-nitroanilide (pNA) group at the C-
terminus allows for colorimetric detection of enzymatic cleavage. The release of the yellow p-
nitroaniline molecule upon hydrolysis can be monitored spectrophotometrically.

Table 1: Physicochemical Properties of Boc-ala-ala-pna and Related Compounds
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Boc-Ala-OH (for

Property Boc-ala-ala-pna .
comparison)
CAS Number 50439-35-5[1] 15761-38-3
Molecular Formula C17H24N40O6[1] CsH15NOa4
Molecular Weight 380.4 g/mol [1] 189.21 g/mol
Appearance White to off-white powder White to off-white powder
Solubility Soluble in DMSO Not specified
Melting Point Data not available 79-83 °C
Optical Rotation Data not available [0]20/D =2521%, ¢ = 2% In

acetic acid

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Boc-ala-ala-pna is not readily
available, a comprehensive safety profile can be constructed by considering its structural
components and general practices for handling peptide reagents. The primary hazard is
associated with the p-nitroaniline (pNA) moiety, which is classified as a toxic and hazardous
substance.

2.1. Hazard ldentification

o Acute Toxicity: The p-nitroaniline component is toxic if swallowed, inhaled, or absorbed
through the skin.

o Health Hazards: May cause eye irritation and methemoglobinemia, which impairs the blood's
ability to transport oxygen.

o Chronic Exposure: Prolonged or repeated exposure may lead to liver damage.
2.2. Recommended Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
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» Hand Protection: Wear nitrile or other chemically resistant gloves.
» Skin and Body Protection: A lab coat and closed-toe shoes are required.

2.3. Safe Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
2.4. Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry place, typically at -20°C for long-
term stability.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous materials.

Experimental Protocols

Boc-ala-ala-pna is a well-established substrate for serine proteases, particularly elastase. The
following is a generalized protocol for a colorimetric elastase activity assay.

3.1. Materials

Boc-ala-ala-pna

Dimethyl sulfoxide (DMSO)

Tris-HCI buffer (e.g., 0.1 M, pH 8.0)

Elastase enzyme solution
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» Microplate reader or spectrophotometer

3.2. Preparation of Reagents

o Substrate Stock Solution: Prepare a stock solution of Boc-ala-ala-pna in DMSO (e.g., 10
mM). Store at -20°C.

o Working Substrate Solution: Dilute the stock solution in Tris-HCI buffer to the desired final
concentration (e.g., 1 mM).

e Enzyme Solution: Prepare a fresh solution of elastase in Tris-HCI buffer at the desired
concentration.

3.3. Assay Procedure

o Add the working substrate solution to the wells of a 96-well microplate.

« Initiate the reaction by adding the elastase solution to each well.

o Immediately place the microplate in a plate reader pre-set to the appropriate temperature
(e.g., 37°C).

e Monitor the increase in absorbance at 405 nm over time. The rate of p-nitroaniline release is
proportional to the enzyme activity.

Table 2: Example Reagent Volumes for a 96-Well Plate Assay

Reagent Volume per Well Final Concentration
Tris-HCI Buffer (0.1 M, pH 8.0) 180 pL 0.1M
Boc-ala-ala-pna (1 mM) 10 pL 50 uM
Elastase Solution 10 pL Variable
Total Volume 200 pL
Visualizations
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4.1. Experimental Workflow for Elastase Activity Assay

The following diagram illustrates the key steps in performing a colorimetric elastase activity
assay using Boc-ala-ala-pna.
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Caption: Workflow for a typical elastase colorimetric assay.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1277752?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: This guide is intended for informational purposes only and does not replace a
formal risk assessment. Always consult the most current safety data sheets and follow all
applicable laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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